Cas no 16429-44-0 (5-Bromo-3-chlorobenzene-1,2-diamine)

• Product Name: 5-Bromo-3-chlorobenzene-1,2-diamine
• CAS No: 16429-44-0
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• MDL: MFCD12028675
• CID: 211116
• PubChem ID: 329767911
• Update Time: 2025-06-09

5-Bromo-3-chlorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chlorobenzene-1,2-diamine
• 1,2-Benzenediamine,5-bromo-3-chloro-
• 5-Bromo-3-Chlorophenylene-1,2-Diamine, 5-Bromo-3-Chloro-1,2-Diaminobenzene
• 3-Chlor-5-brom-o-phenylendiamin
• 3-chloro-5-bromo-1,2-diaminobenzene
• AC1L6YIL
• AG-C-06104
• CTK5I6454
• NSC522091
• STL138425
• 1,2-Diamino-5-bromo-3-chlorobenzene
• BBL034441
• 5-Bromo-3-chlorophenylene-1,2-diamine
• 1,2-Benzenediamine, 5-bromo-3-chloro-
• AK150862
• Y1114
• NSC 522091
• 1,2-Diamino-5-bromo-3-chlorobenzene 97%
• 5-Bromo-3-chlorobenzene-1,2-diamine 97+%
• MFCD12028675
• 2-AMINO-4-BROMO-6-CHLOROPHENYLAMINE
• SCHEMBL17488259
• DTXSID20325949
• AKOS005147654
• PS-4975
• CS-0097013
• s11500
• SY270552
• SB79728
• EN300-190978
• NSC-522091
• 1,2-Diamino-5-bromo-3-chlorobenzene, 97%
• 16429-44-0
• DB-168617

• MDL： MFCD12028675
• Inchi： 1S/C6H6BrClN2/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,9-10H2
• InChI Key： VLJIODKDXFJLRA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)N)N)Cl

Computed Properties

• Exact Mass: 219.94038
• Monoisotopic Mass: 219.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 1.9

Experimental Properties

• Density: 1.813±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 57-60 °C
• Boiling Point: 306.1°C at 760 mmHg
• Flash Point: 138.9°C
• Refractive Index: 1.702
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 52.04

5-Bromo-3-chlorobenzene-1,2-diamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H317
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3259PSN1 8 / PGIII
• WGK Germany：3
• Hazard Category Code： 34-43
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 5-Bromo-3-chlorobenzene-1,2-diamine

5-Bromo-3-chlorobenzene-1,2-diamine (CAS No. 16429-44-0): An Overview of Its Properties, Applications, and Recent Research

5-Bromo-3-chlorobenzene-1,2-diamine (CAS No. 16429-44-0) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its bromine and chlorine substituents on a benzene ring with two diamine groups, exhibits a range of interesting properties that make it a valuable precursor in the synthesis of various pharmaceuticals and advanced materials.

The molecular formula of 5-Bromo-3-chlorobenzene-1,2-diamine is C₇H₆BrClN₂, and its molecular weight is approximately 218.5 g/mol. The compound's structure allows for a high degree of functionalization, making it an attractive starting material for the synthesis of complex molecules with diverse biological activities. The presence of the bromine and chlorine atoms provides additional reactivity and selectivity in chemical reactions, which can be leveraged to create compounds with specific therapeutic properties.

In the realm of medicinal chemistry, 5-Bromo-3-chlorobenzene-1,2-diamine has been explored as an intermediate in the development of novel drugs targeting various diseases. Recent studies have highlighted its potential in the synthesis of antitumor agents, anti-inflammatory drugs, and neuroprotective compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives from 5-Bromo-3-chlorobenzene-1,2-diamine, which demonstrated potent antitumor activity against several cancer cell lines. These findings underscore the compound's versatility and its potential as a lead molecule in drug discovery.

Beyond its applications in pharmaceuticals, 5-Bromo-3-chlorobenzene-1,2-diamine has also found use in materials science. Its unique electronic properties make it suitable for the development of organic semiconductors and other advanced materials. Researchers at the University of California, Berkeley, have utilized this compound to synthesize conjugated polymers with enhanced electronic conductivity. These polymers have shown promise in applications such as organic photovoltaics and flexible electronics.

The synthesis of 5-Bromo-3-chlorobenzene-1,2-diamine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nitration followed by reduction to form the diamine groups. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In terms of safety and handling, while specific hazard data may vary depending on the context and application, it is generally recommended to handle 5-Bromo-3-chlorobenzene-1,2-diamine with appropriate personal protective equipment (PPE) to minimize exposure risks. Proper storage conditions should be maintained to ensure stability and prevent degradation.

The ongoing research into 5-Bromo-3-chlorobenzene-1,2-diamine continues to expand our understanding of its potential applications and properties. As new synthetic methods are developed and more derivatives are synthesized, this compound is likely to play an increasingly important role in both academic research and industrial applications.

In conclusion, 5-Bromo-3-chlorobenzene-1,2-diamine (CAS No. 16429-44-0) is a multifaceted organic compound with significant potential in medicinal chemistry and materials science. Its unique structure and reactivity make it a valuable starting material for the synthesis of a wide range of compounds with diverse applications. As research in this area progresses, we can expect to see more innovative uses for this versatile molecule.